Cas no 627904-56-7 (1,2-Propanedione, 1-(4-methyl-1,2,5-oxadiazol-3-yl)-, 1-oxime)

• Product Name: 1,2-Propanedione, 1-(4-methyl-1,2,5-oxadiazol-3-yl)-, 1-oxime
• CAS No: 627904-56-7
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 1646350
• Update Time: 2024-09-12

1,2-Propanedione, 1-(4-methyl-1,2,5-oxadiazol-3-yl)-, 1-oxime Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanedione, 1-(4-methyl-1,2,5-oxadiazol-3-yl)-, 1-oxime

• Inchi： 1S/C6H7N3O3/c1-3-5(9-12-8-3)6(7-11)4(2)10/h11H,1-2H3
• InChI Key： HUYIFLSSEKWQKK-UHFFFAOYSA-N
• SMILES： C(=NO)(C1C(C)=NON=1)C(=O)C

Computed Properties

• Exact Mass: 169.04881

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Melting Point: 151-153 °C(Solv: benzene (71-43-2))
• Boiling Point: 321.6±52.0 °C(Predicted)
• PSA: 88.58
• pka: 7.67±0.50(Predicted)